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Introduction
(+)-Pyraclofos is a chiral organothiophosphate insecticide effective against a range of

agricultural pests.[1] As a member of the organophosphate class, its primary mode of action is

the disruption of the insect nervous system through the inhibition of the enzyme

acetylcholinesterase (AChE).[2][3] This technical guide provides a comprehensive overview of

the classification, chemical properties, mechanism of action, and toxicological data related to

(+)-Pyraclofos. It also includes detailed experimental protocols for its evaluation and visual

diagrams to illustrate key pathways and workflows.

Classification and Chemical Properties
Pyraclofos is classified as an organothiophosphate insecticide.[2] The presence of a

phosphorus-sulfur (P=S) bond is characteristic of this class. It also contains a pyrazole

heterocyclic ring and a chlorophenyl group.[2] The "(+)-" designation indicates that it is a

specific stereoisomer.

Table 1: Chemical and Physical Properties of Pyraclofos
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Property Value Source

IUPAC Name

(RS)-[O-(1-(4-

chlorophenyl)-1H-pyrazol-4-yl)

O-ethyl S-propyl

phosphorothioate]

PubChem

Molecular Formula C₁₄H₁₈ClN₂O₃PS PubChem

Molecular Weight 360.8 g/mol PubChem

CAS Number 89784-60-1 PubChem

Appearance Colorless to pale yellow liquid EvitaChem

Water Solubility Limited EvitaChem

Organic Solvent Solubility Soluble EvitaChem

Diagram 1: Classification of (+)-Pyraclofos
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Caption: Hierarchical classification of (+)-Pyraclofos within insecticides.

Mechanism of Action: Acetylcholinesterase
Inhibition
Like other organothiophosphate insecticides, Pyraclofos is not a direct inhibitor of

acetylcholinesterase (AChE). It requires metabolic activation within the target organism. This

bioactivation is a critical step in its insecticidal activity.

Metabolic Activation
In insects, cytochrome P450 monooxygenases catalyze the oxidative desulfuration of the

thiono (P=S) group to the more reactive oxon (P=O) analogue. This conversion is essential for

the molecule's ability to inhibit AChE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12732547?utm_src=pdf-body-img
https://www.benchchem.com/product/b12732547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12732547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(+)-Pyraclofos
(Thion form, P=S)

Cytochrome P450
(Oxidative Desulfuration)

Metabolism

(+)-Pyraclofos-oxon
(Oxon form, P=O)

Click to download full resolution via product page

Caption: Inhibition of AChE by (+)-Pyraclofos-oxon leads to continuous nerve signaling.

Quantitative Toxicological Data
Quantitative data on the toxicity of (+)-Pyraclofos is essential for assessing its efficacy and

potential risks. While specific data for (+)-Pyraclofos against many insect species is not readily

available in public literature, data for the racemate and related organophosphates provide

valuable context.

Table 2: Acute Toxicity of Pyraclofos in Mammals

Species Route Value Units Source

Rat Oral LD₅₀ 1187 - 2769 mg/kg HPC Standards

Rat
Inhalation LC₅₀

(4h)
128.2 mg/L HPC Standards

Mouse Oral LD₅₀ 182 mg/kg Guidechem [4]
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Table 3: Acetylcholinesterase Inhibition Constants for Chlorpyrifos-Oxon (A Related

Organophosphate)

Note: Specific Ki or IC50 values for (+)-Pyraclofos-oxon are not readily available. The

following data for the structurally similar chlorpyrifos-oxon are provided for illustrative purposes.

Enzyme
Source

Inhibitor
kᵢ (bimolecular
rate constant)

Units Source

Recombinant

Human AChE

Chlorpyrifos-

oxon
9.3 x 10⁶ M⁻¹ min⁻¹ [5]

Fetal Bovine

Serum AChE

Chlorpyrifos-

oxon
2.2 x 10⁶ M⁻¹ min⁻¹ [5]

Human RBC

AChE

Chlorpyrifos-

oxon
3.8 x 10⁶ M⁻¹ min⁻¹ [5]

Torpedo AChE
Chlorpyrifos-

oxon
8.0 x 10⁶ M⁻¹ min⁻¹ [5]

Recombinant

Mouse AChE

Chlorpyrifos-

oxon
5.1 x 10⁶ M⁻¹ min⁻¹ [5]

Experimental Protocols
The evaluation of an insecticide's efficacy relies on standardized bioassays. The following

protocols are examples of methods commonly used for assessing the toxicity of insecticides

like (+)-Pyraclofos against common agricultural pests.

Leaf-Dip Bioassay for Lepidopteran Pests (e.g., Plutella
xylostella, Spodoptera litura)
This method is suitable for determining the contact and ingestion toxicity of an insecticide to

leaf-feeding larvae. [3][6] Materials:

Technical grade (+)-Pyraclofos

Acetone (for stock solution)
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Distilled water

Non-ionic surfactant (e.g., Triton X-100)

Host plant leaves (e.g., cabbage for P. xylostella, castor for S. litura)

Petri dishes or ventilated containers

Filter paper

Fine paintbrush

Second or third instar larvae of the target pest

Procedure:

Preparation of Test Solutions: Prepare a stock solution of (+)-Pyraclofos in acetone. Make

serial dilutions with distilled water containing a small amount of surfactant (e.g., 0.1%) to

achieve a range of concentrations. A control solution should contain only distilled water and

the surfactant.

Leaf Treatment: Dip host plant leaves into each test solution for a standardized time (e.g., 10

seconds) with gentle agitation. [2]3. Drying: Air-dry the treated leaves on a clean, non-

absorbent surface.

Exposure: Place one treated leaf into each Petri dish lined with a moist filter paper to

maintain turgidity. Introduce a known number of larvae (e.g., 10-20) onto the leaf. [7]5.

Incubation: Maintain the Petri dishes under controlled conditions (e.g., 25 ± 2°C, 60-70%

relative humidity, and a 16:8 hour light:dark photoperiod). [2]6. Mortality Assessment: Record

larval mortality at specified time intervals (e.g., 24, 48, and 72 hours). Larvae are considered

dead if they are unable to move in a coordinated manner when prodded with a fine brush.

[2]7. Data Analysis: Correct for control mortality using Abbott's formula. Calculate LC₅₀

(median lethal concentration) and LC₉₀ values using probit analysis.

Systemic Bioassay for Sucking Insects (e.g., Aphids)
This method assesses the efficacy of an insecticide that is taken up by the plant. [8] Materials:
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Technical grade (+)-Pyraclofos

Appropriate solvent and water for dilutions

Potted host plants

Clip cages or whole-plant cages

Adult apterous (wingless) aphids

Procedure:

Plant Treatment: Apply the test solutions of (+)-Pyraclofos to the soil of the potted plants (as

a drench) or to the foliage (as a spray).

Insect Infestation: After a set period to allow for systemic uptake (e.g., 24-48 hours), infest

the treated plants with a known number of adult aphids using clip cages on individual leaves

or by releasing them into whole-plant cages.

Incubation: Maintain the plants under controlled environmental conditions.

Mortality and Fecundity Assessment: After a specified exposure period (e.g., 48-72 hours),

count the number of surviving adult aphids and the number of nymphs produced.

Data Analysis: Calculate the percentage of adult mortality and the reduction in nymph

production compared to the control. Determine the EC₅₀ (median effective concentration) for

both mortality and reproductive inhibition.

Diagram 4: Experimental Workflow for a Leaf-Dip Bioassay
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Caption: A typical workflow for evaluating insecticide efficacy using a leaf-dip bioassay.
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Conclusion
(+)-Pyraclofos is a potent organothiophosphate insecticide that functions through the

metabolic activation to its oxon form, which irreversibly inhibits acetylcholinesterase in the

insect nervous system. While specific quantitative data on its insecticidal efficacy and enzyme

inhibition kinetics are not extensively available in the public domain, the information on related

compounds and the established protocols for bioassays provide a strong framework for its

study and development. Further research to determine the specific LC₅₀ values against a

broader range of target pests and to elucidate the precise kinetic parameters of AChE inhibition

by (+)-Pyraclofos-oxon would be valuable for a more complete understanding of its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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